Root Cause Analysis & Performance Maximization

S m O | e C u | e Specifications & Pricing

Ertiprotafib: Storage, Handling & Experimental

Guide

Author: Smolecule Technical Support Team. Date: February 2026

Cat. No.: S527391

Chemical Overview

CAS No.: 251303-04-5

Compound Focus: Ertiprotafib

Get Quote

e IUPAC Name: (2R)-2-[4-[(2Z,4E,6E)-7-[3-Bromo-2,4-dimethyl-5-(methylsulfanyl)thiophen-6-yl]hepta-
2,4,6-trienyl]phenoxy]-2-phenylacetic acid

e Synonyms: PTP 112

¢ CAS No.: 251303-04-5
¢ Molecular Weight: 559.51 g/mol [1]

Storage & Handling Specifications

The supplier MedChemExpress provides the following storage specifications for Ertiprotafib [1]:

Condition

Specification

Short-Term Storage

Long-Term Storage

Stock Solution
Storage

Form

4°C, sealed storage, away from moisture and light [1]
-20°C, 1 month (sealed storage, away from moisture and light) [1]

-80°C for 6 months or -20°C for 1 month (sealed, away from moisture and
light) [1]

Solid, light yellow to yellow [1]
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Experimental Protocols

1. Preparation of Stock Solutions Ertiprotafib has good solubility in DMSO. The following protocol is

recommended for preparing stock solutions [1]:

¢ Solvent: Use DMSO. Note that hygroscopic DMSO can impact solubility; use newly opened
containers for best results.

e Concentration: A typical stock concentration is 25 mg/mL, which is equivalent to 44.67 mM.

¢ Procedure: Weigh the solid Ertiprotafib and dissolve it in DMSO to the desired concentration.
Gently vortex and warm if necessary to aid dissolution.

¢ Aliquoting: Immediately after preparation, aliquot the stock solution into smaller volumes to avoid
repeated freeze-thaw cycles, which can lead to compound degradation.

2. Preparation of Working Solutions for In Vivo Studies For animal studies, the following protocol can be

used to prepare a suspended working solution. This example prepares 1 mL of a 2.5 mg/mL solution [1]:

e Take 100 pL of the DMSO stock solution (25 mg/mL).

e Add 400 pL of PEG300 and mix evenly.

e Add 50 pL of Tween-80 and mix evenly.

e Add 450 pL of saline (0.9% sodium chloride in ddH20) to adjust the final volume to 1 mL.

e The resulting solution is a suspension and may require sonication to ensure uniformity before
administration [1].

Key Experimental Considerations & Troubleshooting

Potential Issue: Target Aggregation A critical finding from research is that Ertiprotafib can inhibit PTP1B

by inducing its aggregation, rather than through a specific active-site or allosteric interaction [2].

e Evidence: Biomolecular NMR spectroscopy and Dynamic Light Scattering (DLS) showed that
Ertiprotafib causes PTP1B to aggregate in a concentration-dependent manner [2].

e Impact: This aggregation mode-of-action may be linked to the insufficient clinical efficacy and
adverse effects that led to the discontinuation of its clinical development [2].

e Troubleshooting Tip: If your experiments with PTP1B yield unexpected inhibition or non-classical
kinetics, investigate the possibility of non-specific aggregation. Techniques like DLS can be used to
check for protein aggregation in the presence of the compound.

Other Known Biological Activities When designing control experiments, be aware that Ertiprotafib is not

a selective PTP1B inhibitor. Its activity in cellular or animal models may be due to a combination of effects
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[1][3]:

¢ IKK-B Inhibition: IC50 of 400 nM [1] [3].
e Dual PPAR Agonist: Acts as an agonist for PPARa and PPAR with EC50 values of approximately 1

pM for each [1].

Stability Assessment Workflow

To systematically assess Ertiprotafib stability in your experiments, you can follow this general workflow.
The key principle is that Ertiprotafib decreases PTP1B's melting temperature, which is an atypical behavior

for most drugs and indicates protein destabilization [2] [4].

[Start: Assess Ertiprotafib Stabilita

[1. Check Physical Stata

Solid: Color change from light yellow?
Solution: Precipitation formed?

[2. Analyze Biological Activit}a

o

G. Evaluate Protein Target Stabilit}a

.

Interoret Results Use DSF: Decrease in PTP1B
P melting temperature (Tm) is expected

Run a reference assay
(e.g., PTP1B inhibition)

Significant change from baseline
indicates compound degradation
or confirmation of its atypical mode-of-action
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Click to download full resolution via product page

The most reliable stability data often comes directly from the manufacturer. I recommend contacting the
supplier of your Ertiprotafib batch for a certificate of analysis and any updated stability studies not found in

the public literature.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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To cite this document: Smolecule. [Ertiprotafib: Storage, Handling & Experimental Guide]. Smolecule,
[2026]. [Online PDF]. Available at: [https://www.smolecule.com/products/b527391#ertiprotafib-

stability-issues-storage]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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